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Introduction

Dimethyl peroxide (CHsOOCHS3), the simplest dialkyl peroxide, is a compound of significant
interest in various fields of chemistry, including atmospheric chemistry, combustion science,
and as a radical initiator in organic synthesis. Its defining feature is the relatively weak peroxide
bond (-O-0O-), which dictates its reactivity and thermal instability. This guide provides a
comprehensive overview of the fundamental chemical properties of dimethyl peroxide,
including its molecular structure, spectroscopic signature, thermal decomposition kinetics, and
safe handling protocols. The information presented herein is intended to be a valuable resource
for researchers and professionals working with or studying this reactive species.

Molecular Structure and Properties

The molecular structure of dimethyl peroxide has been a subject of considerable
investigation, with its conformational preference being a key point of discussion. It is now
established that dimethyl peroxide predominantly exists in a trans or near-trans conformation.
[1][2][3] This structural arrangement minimizes steric hindrance between the two methyl
groups.

Below is a logical diagram illustrating the key structural features of dimethyl peroxide.
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Trans Conformation

Key Structural Features of Dimethyl Peroxide
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Caption: Key structural aspects of the dimethyl peroxide molecule.

Table 1: Fundamental Properties of Dimethyl Peroxide

Property Value Reference(s)
Molecular Formula C2HeO2 [4]
Molecular Weight 62.07 g/mol [4]
IUPAC Name methylperoxymethane [4]
CAS Number 690-02-8 [4]

Physical State

Liquid at room temperature

Boiling Point 13.5 °C (55.4 °F; 286.6 K)
Density 0.856 g/cm?
Appearance Colorless liquid

Solubility in Water

Soluble
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Table 2: Structural Parameters of Dimethyl Peroxide

Parameter Value Reference(s)
0-0 Bond Length ~1.45 A

C-O Bond Length ~1.42 A

C-H Bond Length ~1.10 A

C-0O-0 Bond Angle ~105°

H-C-O Bond Angle ~110°

COOC Dihedral Angle ~180° (trans) [1112][3]
Rotational Barrier Data not available

Note: Some structural parameters are based on computational models and may vary slightly
based on the experimental or theoretical method employed.

Spectroscopic Characterization

The spectroscopic signature of dimethyl peroxide provides valuable information for its
identification and characterization.

Infrared (IR) Spectroscopy: The infrared spectrum of dimethyl peroxide exhibits characteristic
vibrational modes. Calculated vibrational frequencies include:

e C-O stretch: ~1360 cm™1[5]
e C-Hwag: ~1590 cm~1[5]

e C-H stretch: ~3200 cm~[5] A band in the 10-12 um (1000-833 cm™1) region is generally
considered characteristic of the O-O stretching vibration in peroxides.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While experimental NMR data for pure
dimethyl peroxide is not readily available in the literature, predicted *H NMR spectra can be
found in chemical databases. Due to the symmetry of the molecule, a single peak is expected
for the six equivalent protons of the two methyl groups.
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Mass Spectrometry (MS): The mass spectrum of dimethyl peroxide obtained by electron
ionization (EI) shows a molecular ion peak (M+*) at m/z 62. The fragmentation pattern is
characterized by the cleavage of the weak O-O bond and subsequent reactions of the resulting

methoxy radicals.

Thermal Decomposition

The thermal decomposition of dimethyl peroxide is a critical aspect of its chemistry,
particularly in its role as a radical initiator. The process is a unimolecular reaction that follows

first-order kinetics.

The decomposition pathway can be visualized as follows:
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Thermal Decomposition of Dimethyl Peroxide
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General Synthesis Workflow for Dimethyl Peroxide

Reactants:
- Dimethyl Sulfate
- Hydrogen Peroxide
- Base (e.g., KOH)

Reaction in a suitable solvent
(e.g., tert-butanol) at low temperature

Aqueous Workup
(e.g., extraction with an organic solvent)

Purification
(e.g., distillation under reduced pressure)

Characterization
(e.g., NMR, GC-MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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